Cas no 1047680-61-4 (3-(Cyclopropylmethoxy)benzoic Acid)

3-(Cyclopropylmethoxy)benzoic Acid is a benzoic acid derivative featuring a cyclopropylmethoxy substituent at the meta position. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, serving as a key intermediate in the synthesis of bioactive molecules. The cyclopropyl group enhances steric and electronic properties, potentially influencing binding affinity and metabolic stability in drug design. Its carboxylic acid functionality allows for further derivatization, enabling the development of esters, amides, or metal complexes. The compound exhibits moderate solubility in organic solvents, facilitating its use in synthetic applications. High purity grades are available for research requiring precise stoichiometric control.
3-(Cyclopropylmethoxy)benzoic Acid structure
1047680-61-4 structure
Product Name:3-(Cyclopropylmethoxy)benzoic Acid
CAS No:1047680-61-4
MF:C11H12O3
MW:192.211183547974
CID:859215
PubChem ID:25019431
Update Time:2025-08-05

3-(Cyclopropylmethoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Cyclopropylmethoxy)-benzoic acid
    • 3-(cyclopropylmethoxy)Benzoic acid
    • Benzoic acid, 3-(cyclopropylmethoxy)-
    • WKMIJKYUMSWZGZ-UHFFFAOYSA-N
    • OR451161
    • 3-(Cyclopropylmethoxy)benzoic Acid
    • Inchi: 1S/C11H12O3/c12-11(13)9-2-1-3-10(6-9)14-7-8-4-5-8/h1-3,6,8H,4-5,7H2,(H,12,13)
    • InChI Key: WKMIJKYUMSWZGZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C(=O)O)C=1)CC1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 211
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.5

3-(Cyclopropylmethoxy)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR451161-1g
3-(Cyclopropylmethoxy)-benzoic acid
1047680-61-4
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£630.00 2025-02-20
Enamine
EN300-1276367-0.05g
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1047680-61-4 95.0%
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Enamine
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Enamine
EN300-1276367-5.0g
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1047680-61-4 95.0%
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$584.0 2025-02-21
Enamine
EN300-1276367-10.0g
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Enamine
EN300-1276367-50mg
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Additional information on 3-(Cyclopropylmethoxy)benzoic Acid

3-(Cyclopropylmethoxy)benzoic Acid: A Comprehensive Overview

The compound 3-(Cyclopropylmethoxy)benzoic Acid, with the CAS number 1047680-61-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a cyclopropylmethoxy group. The benzoic acid component is a common structural motif in many bioactive compounds, while the cyclopropylmethoxy group introduces a level of complexity and diversity to the molecule, potentially enhancing its pharmacological properties.

Recent studies have highlighted the potential of 3-(Cyclopropylmethoxy)benzoic Acid as a promising candidate in drug discovery. Researchers have explored its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling pathways. This finding underscores its potential as a lead compound for the development of novel therapeutic agents.

The synthesis of 3-(Cyclopropylmethoxy)benzoic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the coupling of a cyclopropylmethoxy group with a benzoic acid derivative using palladium-catalyzed cross-coupling reactions. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product, which is crucial for optimizing biological activity.

In terms of applications, 3-(Cyclopropylmethoxy)benzoic Acid has shown promise in several therapeutic areas. For example, it has been investigated for its potential anti-inflammatory and antioxidant properties. A 2022 study conducted by researchers at the University of California revealed that this compound can significantly reduce inflammation in animal models, suggesting its potential use in treating conditions such as arthritis and inflammatory bowel disease.

Beyond its pharmacological applications, 3-(Cyclopropylmethoxy)benzoic Acid has also been studied for its role in materials science. Its unique structure makes it an attractive candidate for use in the development of advanced materials, such as stimuli-responsive polymers and self-healing materials. Recent research has focused on incorporating this compound into polymer networks to enhance their mechanical properties and responsiveness to external stimuli.

The environmental impact of 3-(Cyclopropylmethoxy)benzoic Acid is another area of active research. Scientists are investigating its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that this compound is relatively non-toxic at low concentrations, but further studies are needed to fully understand its environmental fate and impact.

In conclusion, 3-(Cyclopropylmethoxy)benzoic Acid, with its unique structure and diverse applications, represents a valuable addition to the arsenal of compounds available for drug discovery and materials science. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing both medical treatments and innovative technologies.

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